Cas no 956317-35-4 (6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride)

• Product Name: 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride
• CAS No: 956317-35-4
• MF: C₁₂H₁₅Cl₂N₃S
• MW: 304.238599061966
• CID: 4673454
• Update Time: 2025-07-24

6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(1,4-diazepan-1-yl)benzo[d]thiazole hydrochloride
• 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride

• Inchi： 1S/C12H14ClN3S.ClH/c13-9-2-3-10-11(8-9)17-12(15-10)16-6-1-4-14-5-7-16;/h2-3,8,14H,1,4-7H2;1H
• InChI Key： GJUWQOIVSHFKIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CCNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 56.4

Additional information on 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride

Recent Advances in the Study of 6-Chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole Hydrochloride (CAS: 956317-35-4)

The compound 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride (CAS: 956317-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazole derivative is being investigated for its potential therapeutic applications, particularly in the context of neurological disorders and cancer. The unique structural features of this compound, including the diazepane ring and the chloro-substituted benzothiazole moiety, contribute to its biological activity and make it a promising candidate for further development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its inhibitory effects on specific kinase targets, suggesting potential applications in targeted cancer therapy. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, have also been characterized in preclinical models.

One of the most promising aspects of this compound is its potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride exhibits neuroprotective effects in models of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells. These findings underscore its potential as a multifunctional therapeutic agent for complex neurological conditions.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride. A team at MIT developed a novel catalytic method that improves yield and reduces byproducts, as detailed in their 2023 Organic Process Research & Development publication. This methodological innovation addresses previous challenges in large-scale synthesis and could facilitate future clinical development of the compound.

Looking ahead, the research community anticipates that 6-chloro-2-(1,4-diazepan-1-yl)-1,3-benzothiazole hydrochloride will continue to be a focus of investigation. Current clinical trials are evaluating its safety profile in human subjects, while parallel studies explore structure-activity relationships to develop more potent analogs. The compound's versatility and demonstrated biological activities position it as a valuable tool for both therapeutic development and fundamental research in chemical biology.